Cas no 1354756-19-6 (methyl 4-bromo-1H-1,3-benzodiazole-6-carboxylate)

• Product Name: methyl 4-bromo-1H-1,3-benzodiazole-6-carboxylate
• CAS No: 1354756-19-6
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD22421935
• CID: 3047745
• PubChem ID: 74890446
• Update Time: 2024-11-06

methyl 4-bromo-1H-1,3-benzodiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-bromo-1H-benzodiazole-5-carboxylate
• methyl 4-bromo-1H-benzimidazole-6-carboxylate
• methyl 4-bromo-1H-1,3-benzodiazole-6-carboxylate
• TQR0399
• KM5715
• SB14740
• Z9928
• methyl 7-bromo-1H-benzimidazole-5-carboxylate
• methyl 7-bromo-3H-benzimidazole-5-carboxylate
• methyl 4-bromo-1H-benzo[d]imidazole-6-carboxylate
• 7-Bromo-3H-benzoimidazole-5-carboxylic acid methyl ester
• 7-BROMO-1H-BENZOIMIDAZOLE-5-CARBOXYLIC ACID METHYL ES
• W14721
• SCHEMBL20844702
• 1354756-19-6
• MFCD22421935
• Methyl 4-Bromobenzimidazole-6-carboxylate
• METHYL 7-BROMO-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLATE
• AKOS030238912
• SY230153
• AS-8255
• SCHEMBL17749836
• CS-0210786

• MDL： MFCD22421935
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)5-2-6(10)8-7(3-5)11-4-12-8/h2-4H,1H3,(H,11,12)
• InChI Key： CDYKPQFWNKHEEM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC2=C1N=CN2

Computed Properties

• Exact Mass: 253.96909 g/mol
• Monoisotopic Mass: 253.96909 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55
• Molecular Weight: 255.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives